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Compound of Interest

Compound Name: 1-Bromononane

Cat. No.: B048978

Effective management of chemical waste is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
handling 1-bromononane, a clear and immediate understanding of disposal procedures is
paramount. This guide provides essential, step-by-step instructions for the safe handling and
disposal of 1-bromononane, ensuring compliance and minimizing environmental impact.

1-Bromononane, a halogenated organic compound, is recognized as being very toxic to
aquatic life and requires specific disposal protocols.[1][2][3] Adherence to these procedures is
not only a matter of regulatory compliance but also a reflection of a commitment to a safe and
sustainable research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal-related tasks, ensure all appropriate personal protective
equipment (PPE) is in use. This includes chemical safety goggles, suitable gloves, and
protective clothing.[4] All handling of 1-bromononane and its waste should be conducted
within a chemical fume hood to avoid inhalation of vapors.[1][2]

Operational Disposal Plan

The proper disposal of 1-bromononane involves a systematic approach of segregation,
collection, and transfer. Under no circumstances should 1-bromononane be disposed of down
the drain or mixed with general laboratory waste.[2]
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Step 1: Waste Segregation

1-Bromononane is classified as a halogenated organic waste.[5] It is imperative to segregate it
from other waste streams at the point of generation.

» Do not mix with non-halogenated organic wastes.[6]
e Do not mix with agueous waste, acids, bases, or oxidizers.[6][7]
Step 2: Waste Collection

o Use a designated, properly labeled, and sealed waste container specifically for halogenated
organic solvents.[5][6]

e The container should be made of a compatible material, such as glass or polyethylene.[6]

e Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name,
"1-Bromononane."[6] Note the concentration if it is in a solution.

Step 3: Storage

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources
of ignition such as heat, sparks, and open flames.[3][4]

e The storage area should be a designated satellite accumulation area for hazardous waste.[8]
Step 4: Disposal

» Arrange for the disposal of the collected 1-bromononane waste through a licensed
professional waste disposal service.[2]

e This may involve incineration in a chemical incinerator equipped with an afterburner and
scrubber.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to coordinate
the pickup and disposal of the hazardous waste container.[8]

Spill Management:
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In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Remove all
sources of ignition.[2][4] Wearing appropriate PPE, contain the spill using an inert absorbent
material like sand or earth.[4] Collect the absorbed material and place it into a sealed container
for disposal as hazardous waste.[4]

Data Summary

The following table summarizes key quantitative data for 1-bromononane relevant to its safe
handling and disposal.

Property Value Source
CAS Number 693-58-3 [2][9]
Molecular Formula CoHi9Br [10]
Density 1.084 g/mL at 25 °C

Flash Point 90 °C (194 °F) - closed cup 9]

UN Number 3082 [1]
Hazard Class 9 [1]
Packing Group 1 [1]

GHS Classification Aquatic Acute 1 [O][11]

Disposal Workflow

The logical flow for the proper disposal of 1-bromononane is illustrated in the diagram below.
This workflow emphasizes the critical decision points and procedural steps from waste
generation to final disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://www.benchchem.com/product/b048978?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1536042169_1-BromoNonane-CASNO-693-58-3-MSDS.pdf
https://www.sigmaaldrich.com/GB/en/product/aldrich/b74607
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safety_Data_for_1_Bromononane_D19.pdf
https://www.sigmaaldrich.com/GB/en/product/aldrich/b74607
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10577&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/product/aldrich/b74607
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.benchchem.com/product/b048978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Waste Generation & Collection
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Caption: Workflow for the proper disposal of 1-Bromononane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of 1-Bromononane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048978#1-bromononane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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